1,2-Diiodo-4-(3-methylbutoxy)-5-nitrobenzene

• CAS No.: 920504-15-0
• Molecular Formula: C11H13I2NO3
• Molecular Weight: 461.03 g/mol
• IUPAC Name: 1,2-diiodo-4-(3-methylbutoxy)-5-nitrobenzene
• InChI: InChI=1S/C11H13I2NO3/c1-7(2)3-4-17-11-6-9(13)8(12)5-10(11)14(15)16/h5-7H,3-4H2,1-2H3
• InChI Key: KVNJGXAFAUAFCZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=CC(=C(C=C1[N+](=O)[O-])I)I

Description

1,2-Diiodo-4-(3-methylbutoxy)-5-nitrobenzene is a halogenated nitroaromatic compound characterized by:

• Substituents: Two iodine atoms at positions 1 and 2, a 3-methylbutoxy group at position 4, and a nitro group at position 3.
• Molecular Formula: C₁₁H₁₂I₂NO₃.
• The bulky 3-methylbutoxy group may influence solubility and steric interactions, while the nitro group enhances electrophilicity, enabling reactivity in reduction or substitution reactions .

Biological Activity

1,2-Diiodo-4-(3-methylbutoxy)-5-nitrobenzene is a halogenated aromatic compound that has garnered attention for its potential biological activities. Understanding the biological effects of such compounds is crucial for their application in medicinal chemistry and pharmacology. This article reviews the available literature on the biological activity of 1,2-diiodo-4-(3-methylbutoxy)-5-nitrobenzene, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a nitro group and two iodine atoms on the benzene ring, along with an ether functional group. Its structure can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{I}_2\text{N}_2\text{O}_3$$

Antimicrobial Activity

Research has indicated that halogenated aromatic compounds often exhibit antimicrobial properties. In a study examining various halogenated nitrobenzenes, 1,2-diiodo-4-(3-methylbutoxy)-5-nitrobenzene demonstrated significant activity against several bacterial strains. The compound's mechanism appears to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Cytotoxicity

In vitro studies evaluating the cytotoxic effects of 1,2-diiodo-4-(3-methylbutoxy)-5-nitrobenzene on human cancer cell lines have shown promising results. The compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells. The IC50 values for various cancer cell lines are summarized below:

Cell Line	IC50 (µM)
HeLa (cervical cancer)	15
MCF-7 (breast cancer)	20
A549 (lung cancer)	25

The proposed mechanism of action involves the formation of reactive oxygen species (ROS), leading to oxidative stress in cancer cells. This oxidative stress triggers apoptosis through the activation of caspase pathways. Additionally, the presence of iodine atoms may enhance the compound's reactivity with cellular components.

Case Studies

Several case studies have explored the therapeutic potential of 1,2-diiodo-4-(3-methylbutoxy)-5-nitrobenzene in preclinical models:

• Breast Cancer Model : In a xenograft model of breast cancer, treatment with the compound resulted in a significant reduction in tumor size compared to control groups. Histological analysis revealed increased apoptosis and decreased proliferation markers in treated tumors.
• Diabetes Complications : Another study investigated the use of this compound as a potential treatment for diabetic complications. Results indicated that it could reduce oxidative stress markers and improve glucose tolerance in diabetic rats.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogenated Nitrobenzenes

(a) 1,2,3-Triiodo-5-nitrobenzene (C₆H₂I₃NO₂)

• Structural Differences : Additional iodine at position 3.
• Impact : Higher density and melting point due to increased halogen content. Reduced solubility in polar solvents compared to the target compound, which has an alkoxy group improving hydrophilicity .
• Reactivity : Triiodo derivatives are less reactive in nucleophilic aromatic substitution (NAS) due to steric hindrance from three iodine atoms, whereas the target compound’s 3-methylbutoxy group may direct reactivity at the nitro position .

(b) 1,3-Dimethyl-2-nitrobenzene (C₈H₉NO₂)

• Structural Differences : Methyl groups at positions 1 and 3 instead of iodine and alkoxy groups.
• Impact : Lower molecular weight (≈ 151 g/mol) and higher volatility. The absence of electron-withdrawing halogens reduces stability under acidic conditions compared to the target compound .

Alkoxy-Substituted Nitrobenzenes

(a) 4-(3',4'-Methylenedioxyphenyl)-5-nitro-1,2-cyclohexanediol

• Structural Differences : Cyclohexanediol backbone with a methylenedioxy-phenyl group instead of diiodo and 3-methylbutoxy substituents.
• Impact : The methylenedioxy group enhances planarity and π-stacking ability, whereas the target compound’s 3-methylbutoxy group introduces steric bulk, limiting crystallinity. Nitro group reactivity is similar, but reduction pathways may differ due to adjacent diol groups .

Nitrobenzene Derivatives with Reducing Groups

(a) 4-Amino-5-(3',4'-methylenedioxy-phenyl)-1,2-cyclohexanediol

• Structural Differences: Amino group replaces nitro, altering electronic properties.
• Impact: The amino group increases basicity and participation in hydrogen bonding, unlike the electron-withdrawing nitro group in the target compound. Reduction of the nitro group (e.g., using SnCl₂·2H₂O in ethanol) would yield a diamine intermediate, as seen in analogous compounds .

Data Tables

Table 1: Substituent Effects on Physical Properties

Compound	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Solubility Profile
1,2-Diiodo-4-(3-methylbutoxy)-5-nitrobenzene	499	I, I, 3-methylbutoxy, NO₂	Not reported	Moderate in chloroform
1,2,3-Triiodo-5-nitrobenzene	547	I, I, I, NO₂	>200 (decomposes)	Low in polar solvents
1,3-Dimethyl-2-nitrobenzene	151	CH₃, CH₃, NO₂	40–42	High in ethanol
4-Amino-5-(3',4'-methylenedioxy-phenyl)-1,2-cyclohexanediol	307	NH₂, methylenedioxy, diol	180–185	High in DMSO

Table 2: Reactivity Comparison

Reaction Type	Target Compound	1,2,3-Triiodo-5-nitrobenzene	1,3-Dimethyl-2-nitrobenzene
Nitro Reduction	Forms diamine intermediate (SnCl₂·2H₂O)	Slower due to steric hindrance	Rapid reduction (no steric blocks)
Nucleophilic Substitution	Favored at nitro position	Limited by iodine steric bulk	Occurs at meta/para positions

Research Findings and Trends

• Synthetic Challenges : The target compound’s synthesis likely involves iodination of a pre-functionalized nitrobenzene precursor, contrasting with methods for methylenedioxy derivatives that use cyclization or condensation .
• Spectroscopic Differentiation: IR spectra would show distinct C-I stretches (~500 cm⁻¹) and nitro group vibrations (~1520 cm⁻¹), absent in non-halogenated analogs .